Cas no 15356-72-6 (2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, methyl ester)
15356-72-6 structure
Product Name:2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, methyl ester
CAS No:15356-72-6
MF:C13H20O2
MW:208.296704292297
CID:175620
PubChem ID:85831
Update Time:2025-04-19
2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, methyl ester
- methyl 3-(2,6,6-trimethylcyclohexen-1-yl)acrylate
- methyl 3-(2,6,6-trimethylcyclohexen-1-yl)prop-2-enoate
- methyl (2E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoate
- methyl 3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoate
- Einecs 239-389-9
- 3-(2,6,6-Trimethyl-1-cyclohexen-1-yl)propenoic acid methyl ester
- 15356-72-6
- DTXSID20934777
-
- Inchi: 1S/C13H20O2/c1-10-6-5-9-13(2,3)11(10)7-8-12(14)15-4/h7-8H,5-6,9H2,1-4H3
- InChI Key: RJLVIISLNKAFCY-UHFFFAOYSA-N
- SMILES: O(C)C(C=CC1=C(C)CCCC1(C)C)=O
Computed Properties
- Exact Mass: 208.146329876g/mol
- Monoisotopic Mass: 208.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 26.3Ų
2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, methyl ester Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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